Cas no 87014-37-7 (PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-)
87014-37-7 structure
Product Name:PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-
CAS No:87014-37-7
MF:C6H5F3N2O
MW:178.111911535263
CID:3521038
PubChem ID:20162082
Update Time:2025-04-21
PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-
- 2-(2,2,2-Trifluoro-ethoxy)-pyrimidine
- JBABJPMDFYCWOT-UHFFFAOYSA-N
- 2-(2,2,2-Trifluoroethoxy)pyrimidine
- 87014-37-7
- F6608-1822
- SCHEMBL6826431
- AKOS032943115
-
- Inchi: 1S/C6H5F3N2O/c7-6(8,9)4-12-5-10-2-1-3-11-5/h1-3H,4H2
- InChI Key: JBABJPMDFYCWOT-UHFFFAOYSA-N
- SMILES: C1(OCC(F)(F)F)=NC=CC=N1
Computed Properties
- Exact Mass: 178.03539727Da
- Monoisotopic Mass: 178.03539727Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35Ų
PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)- Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
87014-37-7 (PYRIMIDINE, 2-(2,2,2-TRIFLUOROETHOXY)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk